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Compound of Interest

Compound Name: FGIN 1-27

Cat. No.: B114404 Get Quote

Application Notes and Protocols for FGIN 1-27
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of FGIN
1-27, a specific ligand for the translocator protein (TSPO), for various experimental

applications. Adherence to these guidelines will help ensure solution stability and reproducibility

of experimental results.

Product Information
Name: FGIN 1-27

Molecular Formula: C₂₈H₃₇FN₂O

Molecular Weight: 436.6 g/mol [1]

Appearance: Off-white to light yellow solid[1]

Biological Activity: FGIN 1-27 is a high-affinity agonist of the 18 kDa translocator protein

(TSPO), previously known as the peripheral benzodiazepine receptor (PBR), with a Ki value

of 5.0 nM.[1][2] It is known to penetrate the blood-brain barrier.[1] By binding to TSPO on the

outer mitochondrial membrane, FGIN 1-27 stimulates the production of neurosteroids, which

can modulate GABA receptors.[3][4] This mechanism is associated with its anxiolytic effects.

[3][4]
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Solubility Data
FGIN 1-27 is a hydrophobic compound with poor solubility in aqueous solutions. Organic

solvents are required for initial dissolution. It is soluble in organic solvents like DMSO, ethanol,

and DMF.[5] For aqueous-based assays, a stock solution in an organic solvent should first be

prepared, which can then be further diluted in the aqueous buffer of choice.[5]

Table 1: Solubility of FGIN 1-27 in Various Solvents

Solvent Solubility Notes

DMSO ≥ 100 mg/mL (229.04 mM)

Ultrasonic treatment may be

needed. Use newly opened

DMSO as it is hygroscopic.[1]

Ethanol ~30 mg/mL Purge with an inert gas.[5]

DMF ~20 mg/mL Purge with an inert gas.[5]

Ethanol:PBS (1:1, pH 7.2) ~0.5 mg/mL

Prepare by first dissolving in

ethanol. Aqueous solutions are

not recommended for storage

for more than one day.[5]

Preparation of Stock Solutions
For consistency, it is recommended to prepare a concentrated stock solution, which can then

be aliquoted and stored for future use. This practice minimizes freeze-thaw cycles.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh the desired amount of FGIN 1-27 powder.

Dissolution: To prepare a 10 mM stock solution, add 229.04 µL of DMSO for every 1 mg of

FGIN 1-27.[1]

Solubilization: Vortex the solution thoroughly. If precipitation occurs, gentle warming and/or

sonication can be used to aid dissolution.[1]
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Storage: Aliquot the stock solution into small, single-use vials to avoid repeated freeze-thaw

cycles. Store at -20°C for up to one month or at -80°C for up to six months.[1]

Click to download full resolution via product page

Caption: FGIN 1-27 inhibits key melanogenesis pathways.

Safety and Handling
FGIN 1-27 should be handled in a laboratory setting by trained personnel.

It is recommended to wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier. [6]

Storage and Stability
Powder: Store the solid compound at -20°C for up to 3 years. [1]* Stock Solutions: Store

DMSO stock solutions at -20°C for up to 1 month or at -80°C for up to 6 months. [1]*

Aqueous Solutions: It is not recommended to store aqueous solutions for more than one day.

[5] By following these guidelines, researchers can confidently prepare FGIN 1-27 for their

experiments, ensuring the reliability and reproducibility of their findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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